Cas no 2679940-04-4 (rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate)

• Product Name: rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate
• CAS No: 2679940-04-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6569120
• PubChem ID: 165917040
• Update Time: 2025-06-09

rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284627
• 2679940-04-4
• rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate

• Inchi： 1S/C16H21NO3/c18-15-8-4-7-14(15)17(13-9-10-13)16(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13-15,18H,4,7-11H2/t14-,15-/m1/s1
• InChI Key： JTLZANMYFWDQRZ-HUUCEWRRSA-N
• SMILES： O[C@@H]1CCC[C@H]1N(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate

Comprehensive Overview of rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate (CAS No. 2679940-04-4)

The compound rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate (CAS No. 2679940-04-4) is a chiral carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and hydroxycyclopentyl moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery.

In recent years, the demand for chiral compounds like rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate has surged, driven by the growing focus on enantioselective synthesis and green chemistry. The compound's carbamate functional group is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to a spike in searches for "chiral carbamate synthesis" and "stereoselective cyclopentyl derivatives," reflecting the scientific community's interest in this area.

The synthesis of rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate typically involves multi-step reactions, including the protection of the hydroxycyclopentyl group and the introduction of the cyclopropyl moiety. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis are often employed to improve yield and enantiomeric purity. These methods align with the current trend toward sustainable and efficient chemical processes, a topic frequently searched as "green synthesis methods."

From a pharmacological perspective, the rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate scaffold has shown promise in modulating biological targets such as enzymes and receptors. Its hydroxycyclopentyl group can participate in hydrogen bonding, enhancing its binding affinity. This has sparked interest in queries like "carbamate-based drug design" and "cyclopropyl in medicinal chemistry," highlighting its relevance in modern drug development.

In agrochemical applications, the compound's structural versatility makes it a candidate for developing novel pesticides and herbicides. The cyclopropyl ring, in particular, is known for its metabolic stability, a feature highly sought after in crop protection agents. Searches for "cyclopropyl-containing agrochemicals" and "chiral pesticides" underscore the industry's focus on innovative solutions.

Analytical characterization of rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate often involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, addressing common search terms such as "chiral compound analysis" and "NMR of carbamates." The availability of high-quality analytical data is crucial for researchers aiming to reproduce or modify the compound.

Looking ahead, the compound's potential extends to materials science, where its chiral centers could contribute to the development of advanced polymers or liquid crystals. This interdisciplinary appeal is reflected in trending searches like "chiral materials" and "carbamate polymers." As research progresses, rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate is poised to play a pivotal role in multiple scientific domains.

In summary, rac-benzyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate (CAS No. 2679940-04-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups align with current research trends, making it a subject of growing interest. By addressing key search queries and leveraging its stereochemical properties, this compound continues to inspire innovation across industries.